Cas no 2171815-65-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid
• CAS No: 2171815-65-7
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 5852872
• PubChem ID: 165483389
• Update Time: 2025-06-30

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid
• 2171815-65-7
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]pyridine-3-carboxylic acid
• EN300-1501377

• Inchi： 1S/C26H25N3O6/c1-26(15-34-2,24(32)28-17-11-16(23(30)31)12-27-13-17)29-25(33)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22H,14-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZHYOSLUXJXFQFK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC=C(C(=O)O)C=1)=O)(C)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic Acid (CAS No. 2171815-65-7)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid, identified by its CAS number 2171815-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular framework of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of a pyridine ring, flanked by an amide linkage and a carboxylic acid group, provides a versatile scaffold for further functionalization. Additionally, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) protecting group enhances the stability and reactivity of the molecule, making it suitable for synthetic applications in drug development.

In recent years, there has been growing interest in the exploration of novel compounds that can modulate biological pathways associated with various diseases. The 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid structure has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have highlighted its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, has been instrumental in optimizing the production process. These advancements have not only improved the efficiency of synthesis but also enhanced the scalability of producing this compound for further research and commercial applications.

The pharmacological profile of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid has been extensively studied in vitro and in vivo. Research has demonstrated its ability to selectively inhibit the activity of certain enzymes while minimizing off-target effects. This selectivity is crucial for developing drugs with improved therapeutic efficacy and reduced side effects. Furthermore, the compound's ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders.

In the context of drug discovery, the structural features of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid make it an attractive scaffold for designing next-generation therapeutics. By leveraging computational chemistry tools and virtual screening techniques, researchers can identify analogs with enhanced potency and selectivity. These computational approaches have significantly accelerated the drug discovery process, allowing for rapid identification of lead compounds that can be further optimized through medicinal chemistry interventions.

The role of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine-3-carboxylic acid in combinatorial therapy is also an area of active investigation. By combining this compound with other therapeutic agents, researchers aim to achieve synergistic effects that can overcome drug resistance and improve patient outcomes. Such combinatorial approaches are particularly relevant in the treatment of complex diseases like cancer, where multiple pathways are often dysregulated.

The future prospects of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopyridine -3-carboxylic acid in pharmaceutical research are promising. Ongoing studies are focused on elucidating its mechanism of action at a molecular level, which will provide critical insights into its therapeutic potential. Additionally, efforts are underway to develop novel derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The development of new synthetic methodologies for producing 5 - 2 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 2 - ( m e t h o x y m e t h y l ) p r o p a n a m i d o p y r i d i n e - 3 - c a r b o x y l i c a c i d is another area that holds significant promise. The integration of green chemistry principles into synthetic workflows will not only reduce environmental impact but also improve cost-effectiveness. These advancements will be crucial in ensuring that this compound can be produced sustainably on an industrial scale.

In conclusion, 5 - 2 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 2 - ( m e t h o x y m e t h y l ) p r o p a n a m i d o p y r i d i n e - 3 - c a r b o x y l i c a c i d, with its CAS number 2171815 - 65 - 7, represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.